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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the theoretical models describing the

atomic structure of nitrogen. It covers the fundamental electronic configuration, the hierarchy of

energy level structures including fine and hyperfine splittings, and the experimental

methodologies used to determine these properties.

Core Theoretical Model: Electronic Structure
The atomic structure of nitrogen (N), with atomic number Z=7, is fundamentally described by its

electronic configuration. A neutral nitrogen atom possesses seven electrons.[1][2] Following the

Aufbau principle, these electrons occupy the lowest available energy orbitals.

The ground-state electron configuration of atomic nitrogen is:

1s²2s²2p³[1][3]

This configuration indicates that the first electron shell (n=1) is completely filled with two

electrons in the 1s orbital. The second shell (n=2) contains the remaining five electrons, with

two in the 2s orbital and three in the 2p orbitals. The three 2p electrons occupy the pₓ, pᵧ, and

p𝓏 orbitals singly, with parallel spins, in accordance with Hund's rule of maximum multiplicity.[1]
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The arrangement of electrons in the partially filled 2p subshell gives rise to specific atomic

states, which are concisely described by term symbols in the form ²ˢ⁺¹Lⱼ.

Total Orbital Angular Momentum (L): For the 2p³ configuration, the three electrons have

individual orbital angular momentum quantum numbers (l) of 1. The total L is the vector sum

of these, resulting in possible L values of 0, 1, 2, and 3, which correspond to S, P, D, and F

terms, respectively. However, due to the Pauli exclusion principle, only specific terms are

allowed. For nitrogen's 2p³ configuration, the allowed terms are ⁴S, ²D, and ²P.[1]

Total Spin Angular Momentum (S): The three unpaired 2p electrons, each with spin s=1/2,

can combine to give a total spin S of 3/2 (quartet state) or 1/2 (doublet states).[1]

Hund's Rules:

The term with the highest spin multiplicity (2S+1) is the most stable. For nitrogen, the

S=3/2 state (a quartet) is the ground state.

For terms with the same multiplicity, the one with the highest total orbital angular

momentum (L) is the most stable.

Ground State Term Symbol: Applying Hund's rules, the ground state of nitrogen has the

highest multiplicity (S=3/2) and is an S-term (L=0). The total angular momentum J is the sum

of L and S, so J = 3/2. This results in the ground state term symbol ⁴S₃/₂.[1]

The hierarchy of nitrogen's atomic structure begins with the broad electron configuration, which

gives rise to distinct terms (e.g., ⁴S, ²D, ²P) based on electron-electron interactions.
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Hierarchy of Atomic Nitrogen Structure.

Fine and Hyperfine Structure
While the electronic configuration provides a foundational model, higher-resolution examination

reveals further splitting of energy levels, known as fine and hyperfine structure.

Fine Structure
Fine structure arises from the interaction between the electron's spin magnetic moment and the

magnetic field generated by its orbital motion around the nucleus (spin-orbit coupling).[4] This

interaction splits the atomic terms (defined by L and S) into distinct energy levels, each

characterized by a total electronic angular momentum quantum number, J. The values of J are

given by the vector sum of L and S, ranging from |L-S| to L+S.[5]
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For the nitrogen ground state (⁴S), L=0 and S=3/2, so there is only one possible J value

(J=3/2). Therefore, the ground state term is not split by fine structure.

For the excited ²D term, L=2 and S=1/2. This gives J values of 5/2 and 3/2, splitting the term

into two fine structure levels: ²D₅/₂ and ²D₃/₂.

For the excited ²P term, L=1 and S=1/2. This gives J values of 3/2 and 1/2, splitting the term

into two fine structure levels: ²P₃/₂ and ²P₁/₂.

Hyperfine Structure
Hyperfine structure is a smaller energy splitting caused by the interaction of the total electronic

angular momentum (J) with the nuclear spin angular momentum (I).[6][7] For the most

abundant isotope, nitrogen-14 (¹⁴N), the nuclear spin is I=1.[8] This interaction splits each fine

structure level into multiple hyperfine levels, characterized by a total atomic angular momentum

quantum number, F, where F ranges from |J-I| to J+I.[7]

For the ⁴S₃/₂ ground state level (J=3/2, I=1), F can be 1/2, 3/2, or 5/2.

The energy shift for each hyperfine level is described by the magnetic dipole coupling

constant, A.

Energy Level Splitting in Atomic Nitrogen
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Energy level splitting in atomic nitrogen.

Quantitative Data
The energy levels of atomic nitrogen have been precisely determined through spectroscopic

methods. The data below is sourced from the National Institute of Standards and Technology

(NIST) Atomic Spectra Database.[6]

Table 1: Energy Levels of Neutral Nitrogen (N I)
Configuration Term J

Energy Level
(cm⁻¹)

1s²2s²2p³ ⁴S° 3/2 0.000

1s²2s²2p³ ²D° 5/2 19224.464

3/2 19233.177

1s²2s²2p³ ²P° 1/2 28838.920

3/2 28839.306

1s²2s²2p²(³P)3s ⁴P 1/2 83284.070

3/2 83317.830

5/2 83364.620

The ionization energy for neutral nitrogen (N I) is 117225.7 cm⁻¹ (14.5341 eV).[8]

Table 2: Fine Structure Splitting
The energy difference between the J levels within a given term can be calculated from the

NIST data.

Term J Levels
Fine Structure Splitting
(cm⁻¹)

²D° 5/2, 3/2 8.713

²P° 3/2, 1/2 0.386
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Table 3: Hyperfine Structure Constants
The hyperfine structure is characterized by coupling constants. The most precisely measured is

the magnetic dipole coupling constant (A) for the ground state.

Isotope Term J Constant (A)

¹⁴N ⁴S° 3/2 10.4509 MHz[9][10]

Experimental Protocols: Atomic Emission
Spectroscopy
The theoretical models of atomic structure are validated and refined through experimental

techniques, primarily atomic emission spectroscopy (AES).[3] The core principle of AES is to

excite the electrons of an atom to higher energy levels and then analyze the electromagnetic

radiation (light) emitted as they relax to lower levels.

Detailed Methodology
A typical experimental workflow for analyzing the atomic spectrum of nitrogen involves the

following steps:

Atomization and Excitation:

Source: A high-energy source is required to dissociate molecular nitrogen (N₂) into atoms

and excite them. Common sources include a high-voltage gas discharge tube containing

low-pressure nitrogen gas or an Inductively Coupled Plasma (ICP) torch where an aerosol

of a nitrogen-containing compound is introduced into a high-temperature argon plasma.[2]

[11]

Process: In the source, energetic collisions (with electrons or ions) cause N₂ molecules to

dissociate. The resulting nitrogen atoms are then excited, promoting their valence

electrons to higher, unstable energy orbitals.

Dispersion of Emitted Light:
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Collection: Light emitted from the excited atoms is collected using lenses and focused

onto the entrance slit of a spectrometer.

Dispersion Element: Inside the spectrometer, a diffraction grating disperses the light,

separating it into its constituent wavelengths. The angle at which light is diffracted

depends on its wavelength.

Detection:

Detector: A position-sensitive detector, such as a Charge-Coupled Device (CCD) or a

photodiode array, is placed at the focal plane of the spectrometer.[2]

Signal Acquisition: Each wavelength is focused onto a different point on the detector,

which converts the light intensity at each wavelength into an electrical signal. This creates

a digital representation of the emission spectrum.

Calibration and Analysis:

Wavelength Calibration: The spectrometer is calibrated using a source with well-known

emission lines, such as a mercury-argon or neon lamp. This creates a precise mapping

between the detector position and the wavelength of light.[12]

Spectral Analysis: The recorded spectrum of nitrogen will show sharp emission lines at

specific wavelengths. The wavelength (λ) of each line is related to the energy difference

(ΔE) between the initial (E_upper) and final (E_lower) energy levels of the electronic

transition by the Planck-Einstein relation: ΔE = hc/λ (where h is Planck's constant and c is

the speed of light).

Data Interpretation: By measuring the wavelengths of the emission lines, the energy

differences between the various fine and hyperfine structure levels can be determined

experimentally, allowing for the validation of the theoretical models.[12]
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Experimental Workflow for Atomic Emission Spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b100902#theoretical-models-of-atomic-nitrogen-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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